Cas no 4026-20-4 (2-hydroxy-3,3-dimethylbutyric acid)

2-hydroxy-3,3-dimethylbutyric acid structure
4026-20-4 structure
2-hydroxy-3,3-dimethylbutyric acid
4026-20-4
C6H12O3
132.15768
925527
107211

2-hydroxy-3,3-dimethylbutyric acid Properties

Names and Identifiers

    • 2-hydroxy-3,3-dimethylbutyric acid
    • 2-hydroxy-3,3-dimethylbutanoic acid
    • 3,3-Dimethyl-2-hydroxybutyric acid
    • Butanoic acid, 2-hydroxy-3,3-dimethyl-
    • Butyric acid, 2-hydroxy-3,3-dimethyl-
    • tert-Butylglycolic acid
    • CS-0378432
    • 2-Hydroxy-3,3-dimethylbutanoicacid
    • DB-010699
    • MFCD00029993
    • Z803056544
    • (+/-)-2-HYDROXY-3,3-DIMETHYLBUTANOIC ACID
    • (2S)-2-hydroxy-3,3-dimethyl-butanoic acid
    • (RS)-2-HYDROXY-3,3-DIMETHYLBUTANOIC ACID
    • AKOS010579955
    • UNII-TS4J3KZN8P
    • F79763
    • BS-12239
    • DB-013667
    • 2-Hydroxy-3,3-dimethylbutanoic acid #
    • EINECS 223-698-0
    • 2-hydroxy-3,3-dimethyl-butanoic acid
    • Q27290234
    • J217.840K
    • NS00030751
    • EN300-75503
    • DTXSID1027554
    • (+/-)-2-HYDROXY-3,3-DIMETHYLBUTYRIC ACID
    • SB44967
    • DB-134887
    • 3,3-Dimethyl-1-hydroxybutyric acid
    • SB44394
    • TS4J3KZN8P
    • 4026-20-4
    • SCHEMBL194255
    • A858171
    • DTXCID807554
    • +Expand
    • FWVNWTNCNWRCOU-UHFFFAOYSA-N
    • InChI=1S/C6H12O3/c1-6(2,3)4(7)5(8)9/h4,7H,1-3H3,(H,8,9)
    • CC(C)(C)C(C(=O)O)O

Computed Properties

  • 132.07866
  • 2
  • 3
  • 2
  • 132.078644
  • 9
  • 112
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 0.9
  • nothing
  • 0
  • 57.5

Experimental Properties

  • 57.53
  • 1.459
  • 118 ºC (9 Torr)
  • 191-191.5 ºC
  • 0.0±1.1 mmHg at 25°C
  • 114.6±16.3 ºC,
  • Dissolution (94 g/l) (25 º C),
  • 1.100±0.06 g/cm3 (20 ºC 760 Torr),

2-hydroxy-3,3-dimethylbutyric acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00D6E9-250mg
2-hydroxy-3,3-dimethylbutyric acid
4026-20-4 95%
250mg
$108.00 2024-05-03
A2B Chem LLC
AG14017-250mg
2-Hydroxy-3,3-dimethylbutanoic acid
4026-20-4 95%
250mg
$36.00 2024-04-20
Aaron
AR00D6ML-100mg
2-hydroxy-3,3-dimethylbutyric acid
4026-20-4 97%
100mg
$29.00
abcr
AB521272-250mg
2-Hydroxy-3,3-dimethylbutanoic acid; .
4026-20-4
250mg
€292.00
Enamine
EN300-75503-0.05g
2-hydroxy-3,3-dimethylbutanoic acid
4026-20-4 95%
0.05g
$56.0 2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449102-100mg
2-Hydroxy-3,3-dimethylbutanoic acid
4026-20-4 97%
100mg
¥319.00

2-hydroxy-3,3-dimethylbutyric acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4026-20-4)2-hydroxy-3,3-dimethylbutyric acid
A858171
99%/99%/99%/99%/99%/99%/99%
100mg/250mg/500mg/1000mg/2500mg/5000mg/10000mg
180.0/257.0/407.0/521.0/912.0/1564.0/2866.0
atkchemica
(CAS:4026-20-4)2-hydroxy-3,3-dimethylbutyric acid
CL12348
95%+
1g/5g/10g/100g
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